Cas no 201349-37-3 (1-Methyl-4-(phenylmethyl)aminocarbonylpyridiniumiodide)

• Product Name: 1-Methyl-4-(phenylmethyl)aminocarbonylpyridiniumiodide
• CAS No: 201349-37-3
• MF: C₁₄H₁₅IN₂O
• MW: 354.186175584793
• CID: 66609
• PubChem ID: 10089466
• Update Time: 2025-08-05

1-Methyl-4-(phenylmethyl)aminocarbonylpyridiniumiodide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-[[(phenylmethyl)amino]carbonyl]pyridinium iodide
• AMIZON
• N-benzyl-1-methylpyridin-1-ium-4-carboxamide,iodide
• DTXSID00173960
• N-Methyl-4-benzylcarbamidopyridinium iodide
• UNII-G22FG6Q00B
• carbabenzpyride
• SMR000514553
• Enisamium iodide
• Enisamium iodide (INN)
• 201349-37-3
• 4-Benzylcarbamoyl-1-methyl-pyridinium
• CHEMBL1716983
• AKOS001033439
• N-benzyl-1-methylpyridin-1-ium-4-carboxamide;iodide
• Pyridinium, 1-methyl-4-(((phenylmethyl)amino)carbonyl)-, iodide
• 1-methyl-4-(((phenylmethyl)amino)carbonyl)-pyridinium iodide
• D11249
• Q4064289
• Pyridinium, 1-methyl-4-[[(phenylmethyl)amino]carbonyl]-, iodide (1:1)
• 4-(Benzylcarbamoyl)-1-methylpyridin-1-ium iodide
• HMS2825L03
• G22FG6Q00B
• Enisamium iodide [INN]
• EN300-6492957
• ENISAMIUM IODIDE [WHO-DD]
• 4-Benzylcarbamoyl-1-methylpyridin-1-ium iodide
• Z56761710
• MLS001211478
• 1-Methyl-4-(phenylmethyl)aminocarbonylpyridiniumiodide

• Inchi： 1S/C14H14N2O.HI/c1-16-9-7-13(8-10-16)14(17)15-11-12-5-3-2-4-6-12;/h2-10H,11H2,1H3;1H
• InChI Key： ILSOAHPXYZRFBA-UHFFFAOYSA-N
• SMILES： [I-].O=C(C1C=C[N+](C)=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.02291g/mol
• Monoisotopic Mass: 354.02291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: Solid powder

1-Methyl-4-(phenylmethyl)aminocarbonylpyridiniumiodide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-Methyl-4-(phenylmethyl)aminocarbonylpyridiniumiodide

1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide (CAS No. 201349-37-3): A Comprehensive Overview

1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide (CAS No. 201349-37-3) is a specialized organic compound that has garnered significant attention in the field of chemical research and pharmaceutical applications. This quaternary ammonium salt is characterized by its unique structural features, which include a pyridinium core substituted with a methyl group and a benzylaminocarbonyl moiety. The compound's molecular formula is C₁₄H₁₅IN₂O, and it exhibits a molecular weight of 354.18 g/mol. Its iodide counterion plays a crucial role in its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

The chemical properties of 1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide are of particular interest to researchers. The compound is typically a white to off-white crystalline powder, soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions makes it suitable for use in a wide range of laboratory and industrial processes. The presence of the pyridinium ring in its structure contributes to its cationic nature, which is essential for its role in catalysis and as a building block for more complex molecules.

One of the most prominent applications of 1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide is in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The compound's ability to act as a quaternary ammonium salt makes it valuable in the development of ionic liquids, which are increasingly used in green chemistry initiatives. Additionally, its structural motifs are often incorporated into drug candidates targeting neurological disorders, a hot topic in current pharmaceutical research.

In recent years, the demand for 1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide has grown due to its role in advanced material science. The compound's ionic characteristics make it suitable for use in the synthesis of conductive polymers and electrolytes for energy storage devices, such as batteries and supercapacitors. This aligns with the global push toward sustainable energy solutions, a trending topic in both academic and industrial circles. Its compatibility with other organic and inorganic materials further enhances its utility in cutting-edge technologies.

The synthetic pathways for producing 1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide are well-documented in the literature. Common methods involve the quaternization of pyridine derivatives with benzyl isocyanate, followed by iodide salt formation. Researchers are continually optimizing these processes to improve yield and purity, addressing the growing need for high-quality chemical intermediates. The compound's scalability and reproducibility make it a reliable choice for large-scale manufacturing, which is critical for industries focusing on cost-effective production.

From a safety and handling perspective, 1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide requires standard laboratory precautions. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its stability. Gloves and protective eyewear should be worn when handling the compound to avoid potential skin or eye irritation. These guidelines are in line with the broader emphasis on laboratory safety protocols, a recurring theme in scientific discussions.

The market dynamics surrounding 1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide reflect its growing importance. Pharmaceutical and chemical companies are increasingly sourcing this compound for research and development projects. Its availability from specialized suppliers ensures that researchers have access to high-purity batches, which is essential for reproducible results. The compound's pricing trends are influenced by factors such as raw material costs and demand from end-user industries, making it a subject of interest for market analysts.

In conclusion, 1-Methyl-4-(phenylmethyl)aminocarbonylpyridinium iodide (CAS No. 201349-37-3) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique chemical properties, coupled with its diverse applications, position it as a valuable asset in modern chemistry. As research continues to uncover new uses for this compound, its relevance in fields such as pharmaceuticals, materials science, and green chemistry is expected to grow, making it a compound worth watching in the coming years.